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Compound of Interest

Compound Name: 2-Bromo-4,6-difluoronitrobenzene
CAS No.: 884494-38-6
Cat. No.: B1371604
Get Quote
. J

Before any handling or disposal, a comprehensive understanding of the chemical's properties
and hazards is non-negotiable. 2-Bromo-4,6-difluoronitrobenzene is a halogenated
nitroaromatic compound, a class of chemicals that requires specific handling due to its potential
reactivity and toxicity.

Table 1: Physicochemical Characteristics of 2-Bromo-4,6-difluoronitrobenzene

Property Value Source
CAS Number 884494-38-6 [1][2]13][4]
Molecular Formula CeH2BrF2NO2 [3114]
Molecular Weight 237.99 g/mol [4]
Appearance Yellow oil or solid [1]

Boiling Point 226.9 + 35.0 °C (Predicted) [1]
Density 1.890 + 0.06 g/cm? (Predicted) [1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1371604#bc-rfq
https://www.benchchem.com/product/b1371604/docs?utm_src=pdf-body#foundational-knowledge-understanding-the-reagent-s-profile
https://www.benchchem.com/product/b1371604/docs?utm_src=pdf-body#foundational-knowledge-understanding-the-reagent-s-profile
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5766295_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5766295.htm
https://www.calpaclab.com/2-bromo-4-6-difluoronitrobenzene-min-96-100-grams/ala-b187642-100g
https://www.scbt.com/fr/p/2-bromo-4-6-difluoronitrobenzene-884494-38-6
https://www.calpaclab.com/2-bromo-4-6-difluoronitrobenzene-min-96-100-grams/ala-b187642-100g
https://www.scbt.com/fr/p/2-bromo-4-6-difluoronitrobenzene-884494-38-6
https://www.scbt.com/fr/p/2-bromo-4-6-difluoronitrobenzene-884494-38-6
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5766295_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5766295_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5766295_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

These properties inform our immediate safety protocols. For example, its relatively high boiling
point means it is not excessively volatile at room temperature, but it should still be handled in a
well-ventilated area.

Hazard Assessment and Immediate Safety
Imperatives

Regulatory bodies classify this compound and its analogs as hazardous. The following is a
synthesis of hazard information from similar halogenated nitrobenzenes.

Table 2: GHS Hazard Classification

Hazard Class Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral _ H302: Harmful if

| Warning
(Category 4) swallowed.[5][6][7]
Skin Irritation ) H315: Causes skin

| Warning o
(Category 2) irritation.[5][6][71[8]1[9]

L H319: Causes serious
Eye Irritation

| Warnin eye irritation.[5][6][7
(Category 2A) ! g y [51(61[7]
[81[°]
STOT - Single H335: May cause
Exposure (Category | Warning respiratory irritation.[5]

3) [el71eel

Source: Synthesized from Safety Data Sheets of analogous compounds.
Core Safety Protocols:

o Personal Protective Equipment (PPE): Always wear nitrile gloves, chemical safety goggles,
and a flame-resistant lab coat when handling the compound.[10]

» Engineering Controls: All handling and disposal preparations must be conducted within a
certified chemical fume hood to prevent inhalation of dust or vapors.[5]
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» Emergency Preparedness: Ensure an eyewash station, safety shower, and a spill kit
containing absorbent material for chemical spills are immediately accessible.

Step-by-Step Disposal Protocol: From Generation to
Neutralization

The disposal of 2-Bromo-4,6-difluoronitrobenzene is governed by the Resource
Conservation and Recovery Act (RCRA), managed by the U.S. Environmental Protection
Agency (EPA), which mandates a "cradle-to-grave" approach for hazardous waste.[11][12]

Step 1: Waste Segregation and Collection

The cardinal rule of chemical waste management is proper segregation. Halogenated organic
compounds must not be mixed with non-halogenated waste streams.

» Designate a Container: Use a dedicated, leak-proof container, clearly labeled
"HALOGENATED ORGANIC WASTE."[13][14]

o Contents Labeling: On the label, list the full chemical name: "2-Bromo-4,6-
difluoronitrobenzene" and any other halogenated solvents or reagents in the container. Do
not use abbreviations.[13]

e Secure Storage: Keep the waste container tightly sealed when not in use and store it in a
secondary containment bin in a designated satellite accumulation area.[11][13] Open waste
containers are a common and serious EPA violation.[11]

Step 2: On-Site Spill Decontamination (For Minor Spills)
For small spills on a lab bench or equipment, immediate decontamination is crucial.
o Absorb: Cover the spill with an inert absorbent material like vermiculite or sand.

o Collect: Using spark-proof tools, carefully sweep the absorbed material into your designated
halogenated waste container.

o Clean: Wipe the area with a cloth dampened with a suitable solvent (e.g., acetone), and
dispose of the cloth in the same waste container.
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Step 3: Professional Disposal (The Mandatory Route)

Under no circumstances should this chemical be disposed of down the drain or in regular trash.
[13] The only compliant method for final disposal is through your institution's Environmental
Health and Safety (EHS) office.

» Request Pickup: Contact your EHS department to schedule a hazardous waste pickup.

o Documentation: You will be required to fill out a hazardous waste tag or manifest, which
tracks the waste from your lab to the final disposal facility.

» Final Treatment: The waste will be transported by a licensed contractor to a permitted
Treatment, Storage, and Disposal Facility (TSDF).[12] Halogenated organic wastes are
typically disposed of via high-temperature incineration.[14]

Disposal Decision Workflow

To clarify the procedural logic, the following diagram outlines the decision-making process for
handling waste generated from 2-Bromo-4,6-difluoronitrobenzene.
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Caption: Decision workflow for compliant disposal of 2-Bromo-4,6-difluoronitrobenzene

waste.

By adhering to these rigorous, well-defined procedures, you not only ensure compliance with

federal and local regulations but also actively contribute to a culture of safety and

environmental stewardship. Trust in our commitment to support you at every stage of your

research, from application to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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